N-Benzoyl-3-(trifluoromethyl)-4-nitroaniline

• CAS No.: 117367-10-9
• Molecular Formula: C14H9F3N2O3
• Molecular Weight: 310.23 g/mol
• IUPAC Name: N-[4-nitro-3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C14H9F3N2O3/c15-14(16,17)11-8-10(6-7-12(11)19(21)22)18-13(20)9-4-2-1-3-5-9/h1-8H,(H,18,20)
• InChI Key: MBAWLNDQCIIUGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F

Description

N-Benzoyl-3-(trifluoromethyl)-4-nitroaniline is a useful research compound. Its molecular formula is C14H9F3N2O3 and its molecular weight is 310.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(trifluoromethyl)-4-nitroaniline (1.00 g, 4.85 mmol) and benzoyl chloride (0.62 ml, 5.34 mmol) were heated in pyridine (20 ml) at reflux for 3 hours under an inert atmosphere. The reaction was allowed to cool to ambient temperature, poured into water (200 ml) and basified by addition of 2.0 N aqueous sodium hydroxide solution. An oily liquid separated out which crystallised on standing at 4° C. overnight. The solid was collected by suction filtration, washed with water (3×20 ml) and then purified by flash chromatography on silica gel, eluting with dichloromethane. This yielded N-benzoyl 3-(trifluoromethyl)-4-nitroaniline (1.01 g, 67% yield) as a white solid: